1-[2-Fluoro-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-propylurea

• IUPAC Name: 1-[2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-3-propylurea
• InChI: InChI=1S/C16H24BFN2O3/c1-6-9-19-14(21)20-13-8-7-11(10-12(13)18)17-22-15(2,3)16(4,5)23-17/h7-8,10H,6,9H2,1-5H3,(H2,19,20,21)
• InChI Key: BFZJUMSHKYZWSQ-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)NC(=O)NCCC)F
• Molecular Formula: C16H24BFN2O3
• Molecular Weight: 322.2 g/mol

Description

The compound is a derivative of boric acid ester intermediates with benzene rings. These types of compounds are often used in the organic synthesis of drugs.

Synthesis Analysis

The synthesis of similar compounds often involves substitution reactions. For instance, a related compound, N-(2-fluoro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-3-methyl-butanamide, was obtained by a two-step substitution reaction.

Molecular Structure Analysis

The molecular structures of similar compounds are often confirmed by FTIR, 1H and 13C NMR spectroscopy, and mass spectrometry. Single crystals of the compounds are measured by X-ray diffraction and subjected to crystallographic and conformational analyses.

Chemical Reactions Analysis

Boronic acid pinacol ester compounds, which this compound is a derivative of, are significant reaction intermediates. They have many applications in carbon-carbon coupling and carbon heterocoupling reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are often revealed through the investigation of the molecular electrostatic potential and frontier molecular orbitals.

Mechanism of Action

Target of Action

It is known that boronic acid pinacol ester compounds, which this compound is a derivative of, are significant reaction intermediates in organic synthesis reactions . They have many applications in carbon-carbon coupling and carbon heterocoupling reactions .

Mode of Action

Boronic acid derivatives are known for their unique structure and good biological activity . They have been widely used in boron neutron capture therapy and feedback control drug transport polymers in cancer treatment .

Biochemical Pathways

It is known that boronic acid derivatives play a significant role in various biochemical reactions, particularly in carbon-carbon coupling and carbon heterocoupling reactions .

Pharmacokinetics

Fluorine-containing compounds are known for their high biological activity, strong stability, and drug resistance . These properties could potentially influence the bioavailability of this compound.

Result of Action

Boronic acid derivatives are known for their pharmacological effects and have been widely used in cancer treatment .

Action Environment

Environmental factors can influence the action, efficacy, and stability of this compound. For instance, arylboronic acid, a related compound, is known to be stable to water and air . .